Cas no 1864064-83-4 (2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride
• CAS No: 1864064-83-4
• MF: C₇H₁₂ClN₃S₂
• MW: 237.773277282715
• MDL: MFCD28125864
• CID: 4772621
• PubChem ID: 86262211
• Update Time: 2026-02-26

2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((azetidin-3-ylmethyl)thio)-5-methyl-1,3,4-thiadiazole hydrochloride
• 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride

• MDL： MFCD28125864
• Inchi： 1S/C7H11N3S2.ClH/c1-5-9-10-7(12-5)11-4-6-2-8-3-6;/h6,8H,2-4H2,1H3;1H
• InChI Key： QGJQECLBONCNQY-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C)S1)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 91.4

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride

Introduction to 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride (CAS No. 1864064-83-4)

2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride, identified by its CAS number 1864064-83-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an azetidine moiety and a sulfanyl group in its molecular framework endows it with unique pharmacophoric properties, making it a promising candidate for further exploration in medicinal chemistry.

The thiadiazole core is a key structural feature that contributes to the compound's reactivity and potential biological effects. Thiadiazoles are well-documented for their antimicrobial, anti-inflammatory, and antiviral properties. The addition of a methylsulfanyl group at the 2-position and a methyl group at the 5-position further modulates its chemical behavior, enhancing its interaction with biological targets. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various experimental and therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, thiadiazole derivatives have emerged as a crucial class of molecules due to their versatility and efficacy. Studies have demonstrated that modifications in the thiadiazole scaffold can significantly alter its pharmacological profile. For instance, the introduction of an azetidine ring enhances the compound's ability to inhibit certain enzymes and receptors involved in pathological processes.

The azetidin-3-ylmethylsulfanyl substituent in 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride plays a pivotal role in determining its biological activity. This moiety has been shown to interact with specific binding sites on target proteins, leading to modulatory effects on cellular processes. Researchers have hypothesized that this interaction could be exploited to develop treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been employed to simulate the binding of 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride to various protein targets. These simulations have provided valuable insights into its potential mechanisms of action and have guided the design of more refined derivatives.

Moreover, experimental validations have corroborated the theoretical predictions. In vitro assays have revealed that this compound exhibits notable inhibitory activity against several enzymes implicated in inflammation and cell proliferation. The hydrochloride form has been particularly advantageous in these studies due to its improved stability and bioavailability.

The pharmaceutical industry has shown keen interest in thiadiazole derivatives due to their broad therapeutic applications. Several clinical trials are underway evaluating the efficacy of similar compounds in treating chronic inflammatory diseases and cancer. While 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride has not yet entered clinical trials, its preclinical data suggest that it may serve as a valuable lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The introduction of the azetidine ring is particularly challenging but can be achieved through cyclization reactions under controlled conditions.

Quality control is paramount when handling such compounds due to their sensitivity to environmental factors such as moisture and temperature. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the identity and purity of the final product.

The future prospects for 2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride are promising. Ongoing research aims to explore its potential applications in drug development by modifying its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

In conclusion,2-{[(azetidin-3-yl)methyl]sulfanyl}-5-methyl-1,3,4-thiadiazole hydrochloride (CAS No. 1864064-83-4) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics. As research progresses，this compound is likely to play a crucial role in addressing various human health challenges.